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Compound of Interest

Compound Name: Diphenyl chlorophosphate

Cat. No.: B044717 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

synthesis, applications, and experimental protocols involving diphenyl chlorophosphate.

Diphenyl chlorophosphate, identified by CAS number 2524-64-3, is a highly versatile

organophosphorus reagent.[1][2] Predominantly utilized as a potent phosphorylating agent, it is

instrumental in a wide array of organic synthesis applications, particularly in the realms of

pharmaceutical development and agrochemical formulation.[1] Its utility extends to the

synthesis of peptides, oligonucleotides, and various other complex molecules, making it an

indispensable tool for medicinal chemists and researchers.[3][4] This guide provides a

comprehensive overview of its chemical properties, synthesis, key reactions with detailed

experimental protocols, and safety considerations.

Chemical and Physical Properties
Diphenyl chlorophosphate is a colorless to light yellow liquid characterized by a pungent

odor.[2] It is moisture-sensitive and requires careful handling and storage in a dry, inert

atmosphere to prevent decomposition.[2] Key physical and chemical properties are

summarized in the table below.
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Property Value Reference(s)

CAS Number 2524-64-3 [1]

Molecular Formula C₁₂H₁₀ClO₃P [2]

Molecular Weight 268.63 g/mol [2]

Appearance Colorless to light yellow liquid [2]

Odor Pungent [2]

Density 1.296 g/mL at 25 °C [2]

Boiling Point 314-316 °C at 272 mmHg [2]

Solubility
Insoluble in water; soluble in

organic solvents
[5]

Moisture Sensitivity
Decomposes on contact with

water
[2]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of diphenyl
chlorophosphate.

Spectroscopy Data Reference(s)

¹H NMR Spectral data available [6]

¹³C NMR Spectral data available [6]

³¹P NMR Spectral data available

IR Spectroscopy Spectral data available [6]

Mass Spectrometry Spectral data available [6]
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Several methods for the synthesis of diphenyl chlorophosphate have been reported. A

common industrial method involves the reaction of phenol with phosphorus oxychloride.[2] A

more recent method utilizes bis(trichloromethyl)carbonate, offering milder reaction conditions.

[7][8]

Experimental Protocol: Synthesis from Diphenyl
Phosphate and Bis(trichloromethyl)carbonate[8]
This method provides high yield and purity without the need for high-temperature vacuum

distillation.

Materials:

Diphenyl phosphate or diphenyl phosphate salt

Bis(trichloromethyl)carbonate

Organic amine catalyst (e.g., triethylamine)

Organic solvent (e.g., dichloromethane)

Anhydrous sodium sulfate

Water

Procedure:

In a reaction vessel, mix diphenyl phosphate (or its salt) and an organic amine catalyst in an

organic solvent.

Add bis(trichloromethyl)carbonate to the mixture.

Allow the reaction to proceed for 1-10 hours at a temperature between 0-60°C.

Upon completion of the reaction (monitored by a suitable method like GC), cool the mixture

to below 10°C.

Slowly add water, then stir and separate the organic phase.
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Dry the organic phase with anhydrous sodium sulfate.

Filter to remove the drying agent.

Recover the solvent under normal or reduced pressure.

Cool the resulting product and filter out any insoluble substances to obtain pure diphenyl
chlorophosphate.

A typical workflow for the synthesis of diphenyl chlorophosphate is illustrated below.
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Workflow for Diphenyl Chlorophosphate Synthesis

Reaction Setup

Reaction

Work-up

Purification

Mix diphenyl phosphate, catalyst, and solvent

Add bis(trichloromethyl)carbonate

React at 0-60°C for 1-10 hours

Monitor reaction completion (e.g., GC)

Cool to <10°C

Quench with water and separate organic phase

Dry organic phase (anhydrous Na₂SO₄)

Filter drying agent

Solvent removal (evaporation)

Cool and filter insolubles

Obtain pure diphenyl chlorophosphate

Click to download full resolution via product page

Caption: General workflow for the synthesis of diphenyl chlorophosphate.
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Key Applications and Experimental Protocols
Diphenyl chlorophosphate is a cornerstone reagent for phosphorylation and other

transformations in organic synthesis.

Phosphorylation of Alcohols
The primary application of diphenyl chlorophosphate is the phosphorylation of alcohols to

form diphenyl phosphate esters.[9][10] These esters can then be deprotected (e.g., by catalytic

hydrogenation) to yield the corresponding monophosphates.

The reaction proceeds via a nucleophilic attack of the alcohol on the electrophilic phosphorus

atom of diphenyl chlorophosphate, typically in the presence of a base to neutralize the

liberated HCl.

Mechanism of Alcohol Phosphorylation

R-OH

(PhO)₂P(O)Cl

Nucleophilic attack

[(PhO)₂P(O)(+OHR)]Cl⁻

Base

Proton abstraction

(PhO)₂P(O)OR

Loss of HCl

Base-H⁺Cl⁻

Click to download full resolution via product page

Caption: Simplified mechanism of alcohol phosphorylation.
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This protocol describes a mild, amine-free phosphorylation of various primary and secondary

alcohols.

Materials:

Alcohol substrate

Diphenyl chlorophosphate (DPPCl)

4-Methylpyridine N-oxide (catalyst)

Activated 4 Å molecular sieves

Anhydrous solvent (e.g., dichloromethane)

Procedure:

To a solution of the alcohol in the anhydrous solvent, add 4-methylpyridine N-oxide and

activated 4 Å molecular sieves.

Add diphenyl chlorophosphate to the mixture at room temperature.

Stir the reaction until completion, monitoring by TLC.

Upon completion, quench the reaction and purify the product using standard

chromatographic techniques.

Conversion of Aldoximes to Nitriles
Diphenyl chlorophosphate can be employed as a dehydrating agent for the conversion of

aldoximes to nitriles.[2] This reaction is a valuable transformation in organic synthesis.

The reaction likely proceeds through the formation of a phosphinic-oxime intermediate, which

then undergoes elimination to form the nitrile.
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Mechanism of Aldoxime Dehydration

R-CH=N-OH

(PhO)₂P(O)Cl

Attack on P

R-CH=N-O-P(O)(OPh)₂

Loss of HCl

R-C≡N

Elimination

(PhO)₂P(O)OH + HCl

Click to download full resolution via product page

Caption: Proposed mechanism for nitrile synthesis from aldoximes.

This protocol is adapted from a procedure using a similar chlorophosphate reagent and can be

optimized for diphenyl chlorophosphate.

Materials:

Aldoxime

Diphenyl chlorophosphate

Base (e.g., triethylamine or DBU)

Anhydrous solvent (e.g., dichloromethane)

Procedure:
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Dissolve the aldoxime in the anhydrous solvent.

Add diphenyl chlorophosphate to the solution.

Add the base dropwise to the stirring mixture.

Monitor the reaction by TLC until the starting material is consumed.

Upon completion, dilute the reaction mixture with a suitable solvent (e.g., ethyl acetate) and

wash with water and brine.

Dry the organic layer, concentrate, and purify the resulting nitrile by chromatography or

distillation.

Peptide Synthesis
Diphenyl chlorophosphate can act as a coupling reagent in peptide synthesis, facilitating the

formation of peptide bonds.[3][11] It is particularly useful in the synthesis of phosphopeptides.

[3]

The process involves the activation of a carboxylic acid group of an N-protected amino acid,

followed by reaction with the amino group of a C-protected amino acid.

Peptide Coupling using DPCP

N-protected Amino Acid
(R-COOH)

Activated Intermediate
(Mixed Anhydride)

Diphenyl Chlorophosphate
((PhO)₂P(O)Cl)

Activation

Dipeptide
(R-CONH-R')

Coupling

C-protected Amino Acid
(H₂N-R')
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Click to download full resolution via product page

Caption: Logical flow of peptide bond formation.

Synthesis of Prodrugs and Oligonucleotides
Diphenyl chlorophosphate is a key reagent in the synthesis of phosphate and phosphonate

prodrugs, which are designed to improve the bioavailability of therapeutic agents.[12] It is also

used in the H-phosphonate method for synthesizing oligonucleotide analogues.[3][4]

Safety and Handling
Diphenyl chlorophosphate is a corrosive and hazardous substance that requires strict safety

protocols.

Hazards: Causes severe skin burns and eye damage.[13] It is harmful if swallowed and

contact with water liberates toxic gas.[13]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection.[13]

Handling: Handle in a well-ventilated area, preferably in a fume hood.[13] It is moisture-

sensitive and should be handled under an inert atmosphere.[2]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[14]

Incompatibilities: Incompatible with strong bases, strong oxidizing agents, and alcohols.[2]

Conclusion
Diphenyl chlorophosphate (CAS 2524-64-3) is a powerful and versatile reagent with

significant applications in organic synthesis, particularly for the introduction of phosphate

groups. Its role in the development of pharmaceuticals, agrochemicals, and other complex

organic molecules is well-established. A thorough understanding of its properties, reaction

mechanisms, and handling procedures is essential for its safe and effective use in a research

and development setting. This guide provides the foundational technical information required

by scientists and professionals working with this important chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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